Cas no 89290-61-9 (Pentanedioic acid, 3-oxo-, dioctadecyl ester)

• Product Name: Pentanedioic acid, 3-oxo-, dioctadecyl ester
• CAS No: 89290-61-9
• MF: C₄₁H₇₈O₅
• MW: 651.055034160614
• CID: 605322
• PubChem ID: 13531342
• Update Time: 2025-04-19

Pentanedioic acid, 3-oxo-, dioctadecyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-oxo-, dioctadecyl ester
• dioctadecyl 3-oxopentanedioate
• DTXSID90543113
• 89290-61-9

• Inchi： 1S/C41H78O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-45-40(43)37-39(42)38-41(44)46-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-38H2,1-2H3
• InChI Key： KWGKQEPXZRAJND-UHFFFAOYSA-N
• SMILES： O(C(CC(CC(=O)OCCCCCCCCCCCCCCCCCC)=O)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 650.58492558g/mol
• Monoisotopic Mass: 650.58492558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 46
• Rotatable Bond Count: 40
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.7
• Topological Polar Surface Area: 69.7Ų